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Compound of Interest

Compound Name: SM-130686

Cat. No.: B1681013 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of SM-130686.

This document provides crucial safety and logistical information for the handling of SM-130686,

a potent, orally-active agonist of the ghrelin/growth hormone secretagogue receptor (GHSR).[1]

[2] Due to the absence of a specific Safety Data Sheet (SDS), this guidance is based on

established best practices for handling potent, solid, non-volatile research compounds.

Adherence to these protocols is essential to ensure personnel safety and maintain

experimental integrity.

Chemical and Physical Properties
A summary of the key properties of SM-130686 is presented below. This information is critical

for understanding its handling and storage requirements.
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Property Value Source

Molecular Weight 506.35 g/mol [1]

Formula C22H23ClF3N3O3 [1][2]

CAS Number 259666-71-2 [2]

Appearance Powder [1]

Storage (Powder) -20°C for 3 years [1]

Storage (In solvent) -80°C for 1 year [1]

Bioactivity
Potent, orally-active GHSR

agonist
[1][2][3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent accidental exposure through

inhalation, ingestion, or skin contact. The following table outlines the minimum required PPE for

various tasks involving SM-130686.
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Task Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Receiving and

Unpacking

Safety glasses

with side shields
Nitrile gloves Lab coat

Not generally

required

Weighing and

Aliquoting (Solid)
Safety goggles

Double-gloving

(nitrile)

Disposable lab

coat or gown,

sleeve covers

N95 or higher-

rated respirator

(in a ventilated

enclosure)

Solubilization

and Dilution

Chemical splash

goggles

Double-gloving

(nitrile)

Disposable lab

coat or gown,

sleeve covers

Not required if

performed in a

certified chemical

fume hood

In-vivo Dosing

(Oral)

Safety glasses

with side shields
Nitrile gloves Lab coat

Not generally

required

Waste Disposal
Safety glasses

with side shields
Nitrile gloves Lab coat

Not generally

required

Experimental Workflows and Safety Protocols
The following diagrams illustrate the recommended workflow for handling SM-130686 and its

mechanism of action. Adherence to these workflows is critical for minimizing exposure risk.
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Figure 1: Safe Handling Workflow for SM-130686
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Caption: Safe Handling Workflow for SM-130686
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Figure 2: Simplified Signaling Pathway of SM-130686
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Caption: Simplified Signaling Pathway of SM-130686

Operational and Disposal Plans
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1681013?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681013?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Log the compound into your chemical inventory.

Store the powdered compound at -20°C for long-term stability.[1]

If solubilized, store at -80°C for up to one year.[1]

Handling Procedures:

Preparation: Before handling the solid compound, designate a specific work area. All

weighing and initial solubilization of the powder should be conducted in a certified chemical

fume hood or a powder containment hood.

Weighing: Use an analytical balance within the containment area. Use anti-static weighing

dishes.

Solubilization: Add the solvent to the vial containing the pre-weighed compound slowly to

avoid aerosolization.

Decontamination: After each use, decontaminate the work surface and any equipment with

an appropriate solvent (e.g., 70% ethanol), followed by a standard laboratory detergent.

Disposal Plan:

Solid Waste: All disposable materials that have come into contact with SM-130686, including

gloves, weigh boats, and pipette tips, should be collected in a dedicated, sealed hazardous

waste container.

Liquid Waste: Unused solutions containing SM-130686 should be collected in a designated

hazardous liquid waste container. Do not dispose of down the drain.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name "SM-130686".

Final Disposal: Follow your institution's and local regulations for the disposal of hazardous

chemical waste.

By adhering to these guidelines, researchers can safely handle SM-130686 while minimizing

the risk of exposure and ensuring the integrity of their experimental results. Always consult your
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institution's Environmental Health and Safety (EHS) department for specific guidance and in

case of any accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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